Cas no 2248332-88-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 2248332-88-7
• MF: C₁₅H₁₃N₃O₅
• MW: 315.280823469162
• CID: 5926529
• PubChem ID: 165718573
• Update Time: 2025-07-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate
• 2248332-88-7
• EN300-6515294

• Inchi： 1S/C15H13N3O5/c1-8-11(14(22-3)17(2)16-8)15(21)23-18-12(19)9-6-4-5-7-10(9)13(18)20/h4-7H,1-3H3
• InChI Key： GMPWUOUNXPYQOA-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NN(C)C=1OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.08552052g/mol
• Monoisotopic Mass: 315.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 2248332-88-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 2248332-88-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 5-methoxypyrazole scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3-dioxoisoindoline moiety is a common structural motif found in various bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate suggests that it may exhibit similar biological activities. Recent studies have shown that compounds containing this moiety can modulate key signaling pathways involved in inflammation and cancer progression.

The 5-methoxypyrazole scaffold is another important structural element of this compound. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer effects. The methoxy substitution at the 5-position further enhances the lipophilicity and metabolic stability of the compound, which can improve its pharmacokinetic properties and bioavailability.

In the context of medicinal chemistry, the combination of these two structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate makes it a promising candidate for drug development. Recent research has focused on evaluating its potential as a therapeutic agent for various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be a valuable lead for the development of novel anticancer drugs.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1,3-dimethyl-1H-pyrazole-4-carboxylate involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the formation of the isoindoline ring through cyclization reactions and the introduction of the pyrazole scaffold via condensation reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the synthesis process.

In terms of pharmacological evaluation, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 5-methoxy - 1 , 3 - dimethyl - 1 H - pyrazole - 4 - carboxylate has been tested in various in vitro and in vivo models to assess its safety and efficacy. In vitro studies using cell lines have shown that it exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. In vivo studies using animal models have further confirmed its therapeutic potential without significant adverse effects.

The future development of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 5 - methoxy - 1 , 3 - dimethyl - 1 H - pyrazole - 4 - carboxylate as a therapeutic agent will likely involve further optimization of its chemical structure to enhance its pharmacological properties. This may include modifications to improve solubility, stability, and target specificity. Additionally, clinical trials will be necessary to evaluate its safety and efficacy in human subjects.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 5 - methoxy - 1 , 3 - dimethyl - 1 H - pyrazole - 4 - carboxylate (CAS No . 2248332 - 88 -7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.